Cas no 76730-66-0 ([1,1-Bicyclobutyl]-3-carbonyl chloride (9CI))

• Product Name: [1,1-Bicyclobutyl]-3-carbonyl chloride (9CI)
• CAS No: 76730-66-0
• MF: C₉H₁₃ClO
• MW: 172.651921987534
• CID: 548485
• PubChem ID: 45081447
• Update Time: 2025-04-19

[1,1-Bicyclobutyl]-3-carbonyl chloride (9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1-Bicyclobutyl]-3-carbonyl chloride (9CI)
• [1,1'-Bicyclobutyl]-3-carbonylchloride
• 3-cyclobutylcyclobutane-1-carbonyl chloride
• 76730-66-0
• DTXSID10664612
• [1,1-Bicyclobutyl]-3-carbonyl chloride(9ci)
• [1,1'-Bi(cyclobutane)]-3-carbonyl chloride
• SCHEMBL11473350

• Inchi： 1S/C9H13ClO/c10-9(11)8-4-7(5-8)6-2-1-3-6/h6-8H,1-5H2
• InChI Key： MIMKAPUGSLTZFR-UHFFFAOYSA-N
• SMILES： ClC(C1CC(C1)C1CCC1)=O

Computed Properties

• Exact Mass: 172.06559
• Monoisotopic Mass: 172.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 17.07